Cas no 1699409-15-8 (6-bromo-2-{[(tert-butoxy)carbonyl]amino}-1,2,3,4-tetrahydronaphthalene-2-carboxylic acid)

• Product Name: 6-bromo-2-{[(tert-butoxy)carbonyl]amino}-1,2,3,4-tetrahydronaphthalene-2-carboxylic acid
• CAS No: 1699409-15-8
• MF: C₁₆H₂₀BrNO₄
• MW: 370.238304138184
• CID: 6546714
• Update Time: 2025-06-08

6-bromo-2-{[(tert-butoxy)carbonyl]amino}-1,2,3,4-tetrahydronaphthalene-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 6-bromo-2-{[(tert-butoxy)carbonyl]amino}-1,2,3,4-tetrahydronaphthalene-2-carboxylic acid
• 2-(Boc-amino)-6-bromo-1,2,3,4-tetrahydronaphthalene-2-carboxylic acid
• 2-Naphthalenecarboxylic acid, 6-bromo-2-[[(1,1-dimethylethoxy)carbonyl]amino]-1,2,3,4-tetrahydro-

• Inchi： 1S/C16H20BrNO4/c1-15(2,3)22-14(21)18-16(13(19)20)7-6-10-8-12(17)5-4-11(10)9-16/h4-5,8H,6-7,9H2,1-3H3,(H,18,21)(H,19,20)
• InChI Key： IBXHRQDKSZCJHY-UHFFFAOYSA-N
• SMILES： C1C2=C(C=C(Br)C=C2)CCC1(NC(OC(C)(C)C)=O)C(O)=O

Experimental Properties

• Density: 1.45±0.1 g/cm3(Predicted)
• Boiling Point: 507.1±50.0 °C(Predicted)
• pka: 3.76±0.20(Predicted)

Additional information on 6-bromo-2-{[(tert-butoxy)carbonyl]amino}-1,2,3,4-tetrahydronaphthalene-2-carboxylic acid

Recent Advances in the Synthesis and Applications of 6-bromo-2-{[(tert-butoxy)carbonyl]amino}-1,2,3,4-tetrahydronaphthalene-2-carboxylic acid (CAS: 1699409-15-8)

The compound 6-bromo-2-{[(tert-butoxy)carbonyl]amino}-1,2,3,4-tetrahydronaphthalene-2-carboxylic acid (CAS: 1699409-15-8) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique structural features, serves as a key intermediate in the synthesis of various bioactive compounds. Recent studies have highlighted its potential in drug discovery, particularly in the development of novel therapeutic agents targeting neurological disorders and inflammatory diseases.

One of the primary applications of this compound lies in its role as a building block for the synthesis of tetrahydroisoquinoline derivatives, which are known for their diverse pharmacological activities. Researchers have optimized synthetic routes to produce 6-bromo-2-{[(tert-butoxy)carbonyl]amino}-1,2,3,4-tetrahydronaphthalene-2-carboxylic acid with high yield and purity, enabling its broader use in medicinal chemistry. Advanced techniques such as NMR spectroscopy and high-resolution mass spectrometry have been employed to confirm the structural integrity and purity of the synthesized compound.

In a recent study published in the Journal of Medicinal Chemistry, the compound was utilized as a precursor for the development of selective inhibitors of protein kinases involved in neurodegenerative diseases. The study demonstrated that derivatives of 6-bromo-2-{[(tert-butoxy)carbonyl]amino}-1,2,3,4-tetrahydronaphthalene-2-carboxylic acid exhibited potent inhibitory activity against specific kinase targets, with promising results in preclinical models of Alzheimer's disease. These findings underscore the compound's potential as a valuable tool in the quest for new therapeutic interventions.

Furthermore, the compound's versatility has been explored in the context of peptide coupling reactions, where it serves as a protected amino acid derivative. Its stability under various reaction conditions makes it an attractive choice for the synthesis of complex peptide-based drugs. Recent advancements in solid-phase peptide synthesis (SPPS) have further expanded its utility, enabling the efficient production of peptide therapeutics with enhanced bioavailability and target specificity.

In conclusion, 6-bromo-2-{[(tert-butoxy)carbonyl]amino}-1,2,3,4-tetrahydronaphthalene-2-carboxylic acid (CAS: 1699409-15-8) represents a critical intermediate in modern pharmaceutical research. Its applications span from kinase inhibitor development to peptide therapeutics, highlighting its broad relevance in drug discovery. Ongoing research continues to uncover new possibilities for this compound, positioning it as a cornerstone in the synthesis of next-generation therapeutics.